Cas no 1804280-37-2 (Methyl 3-(3-chloropropyl)-4-(difluoromethoxy)benzoate)

• Product Name: Methyl 3-(3-chloropropyl)-4-(difluoromethoxy)benzoate
• CAS No: 1804280-37-2
• MF: C₁₂H₁₃ClF₂O₃
• MW: 278.679630041122
• CID: 4950006
• Update Time: 2025-10-31

Methyl 3-(3-chloropropyl)-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-chloropropyl)-4-(difluoromethoxy)benzoate

• Inchi： 1S/C12H13ClF2O3/c1-17-11(16)9-4-5-10(18-12(14)15)8(7-9)3-2-6-13/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： BJQRTSIDCGKOOM-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C(=O)OC)C=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 264
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5

Additional information on Methyl 3-(3-chloropropyl)-4-(difluoromethoxy)benzoate

Methyl 3-(3-chloropropyl)-4-(difluoromethoxy)benzoate (CAS No. 1804280-37-2): A Comprehensive Overview

Methyl 3-(3-chloropropyl)-4-(difluoromethoxy)benzoate, identified by its CAS number 1804280-37-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of benzoate derivatives, characterized by its unique structural and functional properties. The presence of both a 3-chloropropyl side chain and a difluoromethoxy substituent imparts distinct chemical characteristics that make it a valuable intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

The molecular structure of Methyl 3-(3-chloropropyl)-4-(difluoromethoxy)benzoate consists of a benzoic acid core modified with two functional groups. The 3-chloropropyl group introduces a hydrophobic moiety, enhancing the compound's solubility in non-polar solvents and potentially influencing its metabolic pathways once incorporated into a larger molecule. On the other hand, the difluoromethoxy group is known for its ability to modulate electronic properties and metabolic stability, making it a common feature in many bioactive molecules. These structural features collectively contribute to the compound's versatility in pharmaceutical applications.

In recent years, there has been growing interest in benzoate derivatives due to their diverse biological activities. Methyl 3-(3-chloropropyl)-4-(difluoromethoxy)benzoate has been studied for its potential role in the development of novel therapeutic agents. Specifically, researchers have explored its efficacy in inhibiting certain enzymes and receptors that are implicated in various diseases. For instance, preliminary studies suggest that this compound may exhibit anti-inflammatory properties by interacting with specific inflammatory pathways. Additionally, its structural motifs have been investigated for their potential to act as scaffolds for drug design, particularly in the context of central nervous system disorders.

The synthesis of Methyl 3-(3-chloropropyl)-4-(difluoromethoxy)benzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-chloropropyl group typically involves nucleophilic substitution reactions, while the attachment of the difluoromethoxy group often requires fluorination techniques. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The pharmacological profile of Methyl 3-(3-chloropropyl)-4-(difluoromethoxy)benzoate is still under active investigation, but initial findings are promising. Animal models have been used to assess its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable insights into how the compound behaves within biological systems and have helped identify potential dosing regimens for further clinical evaluation. Furthermore, computational modeling techniques have been utilized to predict how the compound might interact with biological targets at the molecular level.

In conclusion, Methyl 3-(3-chloropropyl)-4-(difluoromethoxy)benzoate (CAS No. 1804280-37-2) represents an intriguing compound with significant potential in pharmaceutical research and development. Its unique structural features, derived from the combination of a 3-chloropropyl side chain and a difluoromethoxy substituent, make it a versatile intermediate for synthesizing bioactive molecules. Ongoing research continues to uncover its therapeutic possibilities, particularly in areas such as inflammation and central nervous system disorders. As our understanding of this compound grows, it is likely to play an increasingly important role in the discovery and development of new medications.